Cas no 187392-66-1 (3-fluoro-5-phenylphenol)

• Product Name: 3-fluoro-5-phenylphenol
• CAS No: 187392-66-1
• MF: C₁₂H₉FO
• MW: 188.197666883469
• MDL: MFCD14701829
• CID: 1379429
• PubChem ID: 23370202
• Update Time: 2025-11-01

3-fluoro-5-phenylphenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-phenylphenol
• DTXSID90633442
• SCHEMBL1025538
• 187392-66-1
• [1,1'-Biphenyl]-3-ol, 5-fluoro-
• MFCD14701829
• CS-0209734
• BS-31839
• 5-fluorobiphenyl-3-ol
• 1,1'-Biphenyl]-3-ol, 5-fluoro-
• AKOS017517312
• 5-Fluoro[1,1'-biphenyl]-3-ol
• PFKTZDDAPYXWOZ-UHFFFAOYSA-N

• MDL： MFCD14701829
• Inchi： 1S/C12H9FO/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-8,14H
• InChI Key： PFKTZDDAPYXWOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 188.06400
• Monoisotopic Mass: 188.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.19830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-fluoro-5-phenylphenol

3-Fluoro-5-Phenylphenol (CAS No. 187392-66-1): A Promising Compound in Biomedical Research

3-Fluoro-5-Phenylphenol is a fluorinated aromatic compound with a unique chemical structure that has garnered significant attention in the field of biomedical research. As a derivative of phenol, this molecule exhibits distinct physicochemical properties that make it a valuable candidate for drug development and therapeutic applications. The CAS No. 187392-66-1 identifier ensures precise classification and regulatory compliance for this compound, which is critical in pharmaceutical and chemical industries. Recent advancements in synthetic methodologies and biological evaluations have further solidified its relevance in modern pharmacology.

From a structural perspective, 3-Fluoro-5-Phenylphenol features a phenolic ring substituted with both a fluorine atom at the 3-position and a phenyl group at the 5-position. This dual substitution creates a highly polar molecule with potential interactions in biological systems. The fluorine atom introduces electron-withdrawing effects, which may influence the compound's reactivity and metabolic stability. The phenyl group, on the other hand, enhances hydrophobicity and provides opportunities for molecular recognition in target proteins. These structural features position 3-Fluoro-5-Phenylphenol as a versatile scaffold for drug design.

Recent studies have highlighted the role of